Docos-21-YN-1-OL

• CAS RN: 61097-38-9
• Molecular Formula: C22H42O
• Molecular Weight: 322.6 g/mol
• IUPAC Name: docos-21-yn-1-ol
• InChI: InChI=1S/C22H42O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23/h1,23H,3-22H2
• InChI Key: PLSATKNWGCTTCD-UHFFFAOYSA-N
• Canonical SMILES: C#CCCCCCCCCCCCCCCCCCCCCO

Description

Docos-21-YN-1-OL is a useful research compound. Its molecular formula is C22H42O and its molecular weight is 322.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Diaminopropane (DAP) (150 ml) at room temperature under nitrogen was stirred and treated with sodium hydride (100%, 13.55 g, 0.56 mol). The resulting solution was then warmed to 70° C. for 1 hour after which time further DAP (30 ml) is added followed by docos-12-ynol (22 g, 0.068 mol). The resulting solution was then left at 70° C. overnight, cooled and poured into water. The aqueous mixture was extracted three times with chloroform, the combined organic dried (MgSO4), filtered and evaporated to leave a pinkish residue. Recrystallisation from methanol gave docos-21-ynol (31) (18.05 g, 84%) as white crystals mp 64°-70° C.